Cas no 2470435-41-5 (1-(2-methyl-2,3-dihydro-1H-indene-2-carbonyl)-4-(trifluoromethyl)piperidin-3-amine)

• Product Name: 1-(2-methyl-2,3-dihydro-1H-indene-2-carbonyl)-4-(trifluoromethyl)piperidin-3-amine
• CAS No: 2470435-41-5
• MF: C₁₇H₂₁F₃N₂O
• MW: 326.356654882431
• MDL: MFCD32852243
• CID: 5680228
• PubChem ID: 155819618
• Update Time: 2025-10-28

1-(2-methyl-2,3-dihydro-1H-indene-2-carbonyl)-4-(trifluoromethyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2470435-41-5
• 1-(2-methyl-2,3-dihydro-1H-indene-2-carbonyl)-4-(trifluoromethyl)piperidin-3-amine
• [3-Amino-4-(trifluoromethyl)piperidin-1-yl]-(2-methyl-1,3-dihydroinden-2-yl)methanone
• EN300-26675536

• MDL： MFCD32852243
• Inchi： 1S/C17H21F3N2O/c1-16(8-11-4-2-3-5-12(11)9-16)15(23)22-7-6-13(14(21)10-22)17(18,19)20/h2-5,13-14H,6-10,21H2,1H3
• InChI Key： YFOWTYKFWYMZEF-UHFFFAOYSA-N
• SMILES： FC(C1CCN(C(C2(C)CC3C=CC=CC=3C2)=O)CC1N)(F)F

Computed Properties

• Exact Mass: 326.16059778g/mol
• Monoisotopic Mass: 326.16059778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-(2-methyl-2,3-dihydro-1H-indene-2-carbonyl)-4-(trifluoromethyl)piperidin-3-amine

1-(2-methyl-2,3-dihydro-1H-indene-2-carbonyl)-4-(trifluoromethyl)piperidin-3-amine (CAS No. 2470435-41-5): An Emerging Compound in Medicinal Chemistry

1-(2-methyl-2,3-dihydro-1H-indene-2-carbonyl)-4-(trifluoromethyl)piperidin-3-amine (CAS No. 2470435-41-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 2470435-41-5, is characterized by a complex molecular structure that includes a substituted indanone moiety and a trifluoromethylated piperidine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The indanone core in 1-(2-methyl-2,3-dihydro-1H-indene-2-carbonyl)-4-(trifluoromethyl)piperidin-3-amine is known for its ability to modulate biological activities, particularly in the context of enzyme inhibition and receptor binding. Indanones have been widely studied for their potential in treating neurological disorders, cancer, and other diseases. The presence of the trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

Recent research has highlighted the potential of 1-(2-methyl-2,3-dihydro-1H-indene-2-carbonyl)-4-(trifluoromethyl)piperidin-3-amine as a potent inhibitor of specific protein kinases. Protein kinases play a central role in cellular signaling pathways and are implicated in various pathological conditions, including cancer and inflammatory diseases. Studies have shown that this compound exhibits selective inhibition of certain kinases, such as Aurora A and B, which are key regulators of mitosis and cell division. This selective inhibition suggests that 1-(2-methyl-2,3-dihydro-1H-indene-2-carbonyl)-4-(trifluoromethyl)piperidin-3-amine could be developed into a targeted therapy for cancers characterized by aberrant kinase activity.

In addition to its kinase inhibitory properties, 1-(2-methyl-2,3-dihydro-1H-indene-2-carbonyl)-4-(trifluoromethyl)piperidin-3-amine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), are driven by chronic inflammation and the overproduction of pro-inflammatory cytokines. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of key cytokines, such as TNF-alpha and IL-6. These findings suggest that 1-(2-methyl-2,3-dihydro-1H-indene-2-carbonyl)-4-(trifluoromethyl)piperidin-3-amine may have therapeutic applications in the treatment of inflammatory disorders.

The pharmacokinetic properties of 1-(2-methyl-2,3-dihydro-1H-indene-2-carbonyl)-4-(trifluoromethyl)piperidin-3-amine have also been extensively studied. Its high lipophilicity and metabolic stability contribute to favorable absorption, distribution, metabolism, excretion (ADME) profiles. These properties are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects. In vitro and in vivo studies have shown that this compound exhibits good oral bioavailability and a favorable safety profile, making it a promising candidate for further clinical development.

The synthesis of 1-(2-methyl-2,3-dihydro-1H-indene-2-carbonyl)-4-(trifluoromethyl)piperidin-3-am ine has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving the formation of the indanone core and subsequent functionalization with the trifluoromethylated piperidine moiety. These synthetic strategies have been refined to ensure high efficiency and scalability, which is crucial for large-scale production and clinical trials.

In conclusion, 1-(2-methyl-2,3-dihydro-1H-indene - 2-carbonyl)-4-(trifluoromethyl)piperidin - 3 - amine (CAS No. 2470435 - 41 - 5) represents an exciting advancement in medicinal chemistry with potential applications in cancer therapy and anti-inflammatory treatments. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.